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Compound of Interest

5-Tert-butyl-2-iodo-1,3-
Compound Name:

dimethylbenzene

cat. No.: B1333875

Technical Guide: 5-tert-Butyl-2-iodo-1,3-
dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, physicochemical properties, and synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene, a key intermediate in various organic syntheses.

Commercial Availability

5-tert-butyl-2-iodo-1,3-dimethylbenzene is readily available from several chemical suppliers,
ensuring a stable supply chain for research and development purposes. The compound is
typically offered in purities of 97% or higher.
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Supplier Product Name Purity CAS Number
Thermo Fisher 5-tert-Butyl-2-iodo-
o _ 97% 5122-20-3
Scientific (Alfa Aesar) 1,3-dimethylbenzene
Santa Cruz 5-tert-Butyl-2-iodo-
_ _ - 5122-20-3
Biotechnology 1,3-dimethylbenzene
5-tert-Butyl-2-iodo-
Smolecule - 5122-20-3

1,3-dimethylbenzene

Physicochemical Properties

A summary of the key physical and chemical properties of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene is provided below. This data is essential for designing and executing
chemical reactions and for the proper handling and storage of the compound.

Property Value

Molecular Formula Ci2Ha17l

Molecular Weight 288.17 g/mol

CAS Number 5122-20-3

Appearance White to pale yellow solid
Melting Point 53-57 °C

Boiling Point 283.4 °C at 760 mmHg
Density 1.357 g/cm3

Refractive Index 1.572

Solubility

Insoluble in water, soluble in organic solvents.

Synthesis of 5-tert-Butyl-2-iodo-1,3-
dimethylbenzene
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The most common and efficient method for the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene is the direct iodination of 1-tert-butyl-3,5-dimethylbenzene. This electrophilic
aromatic substitution reaction is typically carried out using molecular iodine in the presence of
an oxidizing agent.

Experimental Protocol: lodination of 1-tert-Butyl-3,5-
dimethylbenzene

This protocol outlines a general procedure for the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene.

Materials:

1-tert-butyl-3,5-dimethylbenzene

e lodine (I2)

o Periodic acid (HslOs) or another suitable oxidizing agent

» Glacial acetic acid

 Sulfuric acid (concentrated)

o Sodium thiosulfate (NazS203) solution

e Sodium bicarbonate (NaHCO3) solution

e Dichloromethane (CH2Cl2) or other suitable organic solvent
e Magnesium sulfate (MgSOa) or sodium sulfate (Na2S0Oa4)

o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, separatory funnel, etc.)

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,
dissolve 1-tert-butyl-3,5-dimethylbenzene in glacial acetic acid.
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Addition of Reagents: To the stirred solution, add iodine and the chosen oxidizing agent (e.qg.,
periodic acid). A catalytic amount of concentrated sulfuric acid is often added to facilitate the
reaction.

Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C)
and stir for several hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Quench the
reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any
unreacted iodine.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent such as dichloromethane.

Washing: Wash the organic layer sequentially with water, a saturated aqueous solution of
sodium bicarbonate (to neutralize any remaining acid), and brine.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g.,
magnesium sulfate or sodium sulfate), filter, and remove the solvent under reduced pressure
to obtain the crude product.

Purification: The crude 5-tert-butyl-2-iodo-1,3-dimethylbenzene can be purified by
recrystallization from a suitable solvent (e.g., ethanol or methanol) or by column
chromatography on silica gel.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene.
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 To cite this document: BenchChem. [commercial availability of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333875#commercial-availability-of-5-tert-butyl-2-
iodo-1-3-dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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